3-(1H-1,2,4-triazol-3-yl)propan-1-amine hydrochloride

• IUPAC Name: 3-(1H-1,2,4-triazol-5-yl)propan-1-amine;hydrochloride
• InChI: InChI=1S/C5H10N4.ClH/c6-3-1-2-5-7-4-8-9-5;/h4H,1-3,6H2,(H,7,8,9);1H
• InChI Key: CRVQSPMHNYLLDX-UHFFFAOYSA-N
• Canonical SMILES: C1=NNC(=N1)CCCN.Cl
• Molecular Formula: C5H11ClN4
• Molecular Weight: 162.62 g/mol
• CAS RN: 1803581-61-4

Description

“3-(1H-1,2,4-triazol-3-yl)propan-1-amine hydrochloride” is a heterocyclic organic compound. Its empirical formula is C5H12Cl2N4 and its molecular weight is 199.08.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives, including “this compound”, involves various methods that exhibit high regioselectivity, good functional group tolerance, and a wide substrate scope. The structures of these derivatives are confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Molecular Structure Analysis

The molecular structure of “this compound” is confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis. The IR absorption spectra of related compounds were characterized by the presence of two signals for C=O groups. The 1H-NMR spectrum showed two singlet peaks assigned to the 1,2,4-triazole ring.

Scientific Research Applications

Microwave-Assisted Synthesis of Propanamides

The compound "3-(1H-1,2,4-triazol-3-yl)propan-1-amine hydrochloride" has been explored in various scientific research applications. One of the prominent areas of research involves its use in the synthesis of propanamides. The microwave-assisted synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides from succinimides has been reported. This synthesis technique is noted for its efficiency and has opened doors for creating a diverse library of propanamides, highlighting the compound's utility in medicinal and agricultural chemistry due to the 1,2,4-triazole scaffold's versatility (Tan, Lim, & Dolzhenko, 2017).

Synthesis of Triazolyl Carboximidates

Another research avenue involves the condensation of 4H-1,2,4-triazol-3-amine with ortho esters to form N-(4H-1,2,4-triazol-3-yl) carboximidates. These compounds are then treated with various agents to afford triazolo[4,3-a][1,3,5]triazin-5-amines and related compounds. This process emphasizes the compound's role in the synthesis of structurally diverse molecules, contributing significantly to fields such as organic chemistry (Hajri & Marzouki, 2019).

Synthesis of Pyrrolidine Derivatives

The core motif of 1,2,4-triazoles is crucial in the pharmaceutical industry, serving as the foundation for several clinical drugs with a wide range of applications, from antiviral to antidepressant medications. Research has delved into synthesizing trans N-Substituted Pyrrolidine Derivatives that bear the 1,2,4-triazole ring, showcasing the compound's relevance in drug development (Prasad et al., 2021).

Hexadentate Ligands for Metal Ions

Research into hexadentate N3O3 amine phenols, which are relevant in the field of inorganic chemistry, also involves compounds related to this compound. These studies contribute to understanding the molecular interactions and bonding in metal complexes, providing insights that are crucial for developing various industrial and pharmaceutical applications (Liu, Wong, Rettig, & Orvig, 1993).

Future Directions

The future directions for “3-(1H-1,2,4-triazol-3-yl)propan-1-amine hydrochloride” could involve further exploration of its potential anticancer properties. The discovery and development of more effective and potent anticancer agents is one of the most clinical challenges in modern medicinal chemistry.